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Compound of Interest

Compound Name: 4-Nitrophenylglyoxylic acid

Cat. No.: B082383

This guide provides a comprehensive overview of the spectroscopic data for 4-
Nitrophenylglyoxylic acid (4-NPGA), a compound of interest in various chemical and
pharmaceutical research domains. The following sections detail its mass spectrometry,
infrared, and nuclear magnetic resonance data, along with the methodologies for their
acquisition. This document is intended for researchers, scientists, and professionals in drug
development who require a detailed understanding of the structural and electronic properties of
this molecule.

Spectroscopic Data Summary

The empirical formula of 4-Nitrophenylglyoxylic acid is CsHsNOs, with a molecular weight of
195.13 g/mol .[1] The following tables summarize the key spectroscopic data obtained through

Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR)
Spectroscopy.

Table 1: Mass Spectrometry Data for 4-
Nitrophenylglyoxylic Acid
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Technique Parameter Value
Electron lonization (EI) Molecular lon [M]* Data not explicitly provided
Key Fragment lons (m/z) 150, 104, 76

196.0240 (Calculated for

High-Resolution MS (HRMS) Exact Mass [M+H]*
CsHeNO5)

Table 2: *H NMR Spectroscopic Data for 4-
Nitrophenylglyoxylic Acid

Chemical Shift () L Coupling Constant .
Multiplicity Assignment

ppm (9) Hz

8.18 Doublet (d) 8.9 Ar-H (2H)

8.33 Doublet (d) 8.9 Ar-H (2H)

Solvent: DMSO-ds, Instrument Frequency: 400 MHz[2]

Table 3: **C NMR Spectroscopic Data for 4-
Ni I lal lic Acid

Chemical Shift (8) ppm Assighment

Experimental data not available in the searched

literature.

Table 4: Infrared (IR) Spectroscopic Data for 4-
Ni I lal lic Acid

Wavenumber (cm~—?) Assighment

Experimental data not available in the searched

literature.

Experimental Protocols
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The following sections describe the generalized experimental procedures for obtaining the
spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 4-Nitrophenylglyoxylic acid was prepared in deuterated dimethyl sulfoxide
(DMSO-de). The tH NMR spectrum was recorded on a 400 MHz spectrometer.[2] The chemical
shifts are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal
standard.

Mass Spectrometry (MS)

The electron ionization mass spectrum was obtained from the NIST WebBook database. For
high-resolution mass spectrometry, the sample would be introduced into the mass
spectrometer, typically via electrospray ionization (ESI), and the exact mass-to-charge ratio of
the protonated molecular ion would be determined.

Infrared (IR) Spectroscopy

To obtain an IR spectrum, a small amount of solid 4-Nitrophenylglyoxylic acid would be finely
ground with potassium bromide (KBr) and pressed into a thin pellet. The spectrum would then
be recorded using a Fourier Transform Infrared (FTIR) spectrometer.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic characterization of
a chemical compound like 4-Nitrophenylglyoxylic acid.
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A generalized workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 4-Nitrophenylglyoxylic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082383#spectroscopic-data-for-4-
nitrophenylglyoxylic-acid-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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